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Compound of Interest

Compound Name: 1-Chloro-5-iodopentane

Cat. No.: B1345565

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the synthesis and characterization of 1-
chloro-5-iodopentane, a valuable bifunctional alkyl halide intermediate in organic synthesis.
This guide details the primary synthetic routes, comprehensive characterization data, and
detailed experimental protocols.

Introduction

1-Chloro-5-iodopentane is a halogenated hydrocarbon featuring two different halogen atoms
at the terminal positions of a pentyl chain.[1] This differential reactivity makes it a versatile
building block for the synthesis of more complex molecules, including pharmaceutical
intermediates. The presence of both a chloro and an iodo group allows for selective
nucleophilic substitution reactions, as the carbon-iodine bond is significantly more reactive than
the carbon-chlorine bond.

Synthesis of 1-Chloro-5-iodopentane

The most common and efficient laboratory synthesis of 1-chloro-5-iodopentane involves a
two-step process starting from 1,5-pentanediol. The first step is the conversion of the diol to
1,5-dichloropentane, followed by a selective halogen exchange via the Finkelstein reaction to
yield the final product.

Synthetic Workflow
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Figure 1. Two-Step Synthesis of 1-Chloro-5-iodopentane
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Caption: Synthetic pathway from 1,5-pentanediol to 1-chloro-5-iodopentane.

Experimental Protocols

Step 1: Synthesis of 1,5-Dichloropentane from 1,5-Pentanediol
This procedure is adapted from a patented method for the synthesis of 1,5-dichloropentane.[2]

e Reaction Setup: In a high-pressure autoclave lined with a corrosion-resistant material,
combine 1,5-pentanediol and concentrated aqueous hydrochloric acid. A typical molar ratio
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would be approximately 1:3, respectively.

o Reaction Conditions: Seal the autoclave and heat the mixture to a temperature of 150-170°C
for 4 hours. The pressure will rise to approximately 8-15 atmospheres.

o Work-up and Purification: After cooling the reactor to room temperature, the reaction mixture
will separate into two layers. Separate the upper organic layer, which is the crude 1,5-
dichloropentane. Wash the organic layer with a 5% sodium bicarbonate solution and then
with water until neutral. Dry the organic layer over anhydrous magnesium sulfate, filter, and
purify by vacuum distillation to obtain 1,5-dichloropentane. A yield of approximately 78-80%
can be expected.[2]

Step 2: Synthesis of 1-Chloro-5-iodopentane from 1,5-Dichloropentane (Finkelstein Reaction)
This protocol is adapted from a general procedure for the Finkelstein reaction.[3]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add sodium iodide (1.0 to 1.2 equivalents relative to 1,5-dichloropentane) and
anhydrous acetone.

o Reagent Addition: To the stirred suspension, add 1,5-dichloropentane (1.0 equivalent) at
room temperature.

o Reaction Conditions: Heat the reaction mixture to reflux and maintain for 24-48 hours. The
progress of the reaction can be monitored by the formation of a white precipitate (sodium
chloride), which is insoluble in acetone.[4]

o Work-up: After cooling to room temperature, filter the reaction mixture to remove the
precipitated sodium chloride. Wash the precipitate with a small amount of fresh acetone.

o Extraction and Purification: Combine the filtrate and washings and remove the acetone
under reduced pressure using a rotary evaporator. Dilute the residue with diethyl ether and
wash sequentially with water, a dilute solution of sodium thiosulfate (to remove any residual
iodine), and finally with brine. Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure. The crude 1-chloro-5-iodopentane can be further
purified by vacuum distillation.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://patents.google.com/patent/DE856888C/en
https://www.benchchem.com/product/b1345565?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Synthesis_and_Preparation_of_1_5_Diiodopentane.pdf
https://nova.chem.colostate.edu/cascade/predict/
https://www.benchchem.com/product/b1345565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Characterization of 1-Chloro-5-iodopentane
Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-chloro-5-iodopentane is provided
in the table below.

Property Value Reference(s)
Molecular Formula CsH1oClI [1]
Molecular Weight 232.49 g/mol [1]
Appearance Clear, colorless to yellow liquid  [5]
Boiling Point 100 °C at 15 Torr [6]
Density 1.6731 g/cm3 at 20 °C [6]
Refractive Index 1.5280 - 1.5330 at 20 °C [5]
Assay (GC) > 96.0% [5]

Spectroscopic Data

The structural confirmation of 1-chloro-5-iodopentane is achieved through a combination of
spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: Experimental NMR data for 1-chloro-5-iodopentane is not readily available in the
searched literature. The following chemical shifts are estimated based on the analysis of similar
compounds, such as 1-chloropentane and 1-iodopentane, and standard NMR prediction
principles.

1H NMR (Estimated):
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Chemical Shift (5,

Proton Assignment Multiplicity Integration
ppm)

[-CH2- ~3.20 Triplet 2H

-CH2-CHa-l ~1.85 Multiplet 2H

-CH2-CH2-CHz- ~1.50 Multiplet 2H

CI-CH2-CHa2- ~1.80 Multiplet 2H

CI-CH2- ~3.55 Triplet 2H

13C NMR (Estimated):

Carbon Assignment

Chemical Shift (6, ppm)

-CHz- ~7
-CHz2-CHa-| ~33
-CH2-CH2-CHa- ~30
Cl-CH2-CHa- ~32
Cl-CHz- ~45

Infrared (IR) Spectroscopy

The IR spectrum of 1-chloro-5-iodopentane would be expected to show characteristic C-H

stretching and bending frequencies for an aliphatic chain. The C-Cl and C-I stretching

vibrations are also expected in the fingerprint region.

Functional Group

Expected Absorption Range (cm™?)

C-H (stretch) 2850-3000

C-H (bend) 1350-1470

C-ClI (stretch) 600-800

C-l (stretch) 500-600
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Mass Spectrometry (MS)

The mass spectrum of 1-chloro-5-iodopentane provides information about its molecular
weight and fragmentation pattern.

m/z Relative Intensity Assignment Reference(s)
69 Top Peak [CsHo]* [1]
41 2nd Highest [CsHs]* [1]
105 3rd Highest [CsH10CIl* [1]

Safety Information

1-Chloro-5-iodopentane is an irritant. It is known to cause skin and serious eye irritation, and
may cause respiratory irritation.[1] Appropriate personal protective equipment, including safety
goggles, gloves, and a lab coat, should be worn when handling this compound. All
manipulations should be carried out in a well-ventilated fume hood.

Conclusion

This technical guide provides a comprehensive overview of the synthesis and characterization
of 1-chloro-5-iodopentane. The detailed experimental protocols for the two-step synthesis
from 1,5-pentanediol offer a reliable method for its preparation in a laboratory setting. The
tabulated physical and spectroscopic data, including estimated NMR chemical shifts, serve as
a valuable reference for researchers and scientists in the fields of organic synthesis and drug
development. The bifunctional nature of this compound, coupled with the differential reactivity
of the carbon-halogen bonds, makes it a valuable intermediate for the construction of a wide
array of complex organic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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